Cas no 2171723-36-5 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxybutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxybutanoic acid
• CAS No: 2171723-36-5
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6592799
• PubChem ID: 165567245
• Update Time: 2025-05-20

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxybutanoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-3-methoxybutanoic acid
• 2171723-36-5
• EN300-1524314

• Inchi： 1S/C27H34N2O6/c1-4-17(2)13-24(26(32)28-15-18(34-3)14-25(30)31)29-27(33)35-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23-24H,4,13-16H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： CONCQNRIAZOVTR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(CC(=O)O)OC)=O)CC(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxybutanoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxybutanoic acid (CAS No. 2171723-36-5)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxybutanoic acid (CAS No. 2171723-36-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound, often referred to by its abbreviated name, Fmoc-Ahx(OMe)-Ahx-OH, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis and protein engineering. The unique structure of this compound makes it a valuable tool in the development of novel therapeutic agents and diagnostic tools.

The Fmoc group is a versatile protecting group that can be easily removed under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins. The 4-methylhexanamido and 3-methoxybutanoic acid moieties contribute to the overall stability and solubility of the compound, which are crucial factors in its application in various biochemical assays and drug development processes.

Recent research has highlighted the potential of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxybutanoic acid in the field of peptide-based therapeutics. A study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be used as a building block for the synthesis of peptides with enhanced pharmacological properties. The study found that peptides containing this compound exhibited improved stability, bioavailability, and target specificity compared to their unmodified counterparts.

In another significant development, researchers at the University of California, San Francisco, have explored the use of Fmoc-Ahx(OMe)-Ahx-OH in the development of targeted drug delivery systems. The compound's ability to form stable conjugates with various therapeutic agents has been leveraged to create nanoparticles that can selectively deliver drugs to specific tissues or cells. This approach has shown promise in treating diseases such as cancer and neurodegenerative disorders, where targeted delivery can significantly enhance treatment efficacy while reducing side effects.

The structural features of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxybutanoic acid also make it an attractive candidate for use in diagnostic applications. The presence of the Fmoc group allows for easy labeling with fluorescent or radioactive tags, which can be used to track the compound's distribution and metabolism in biological systems. This has important implications for understanding drug pharmacokinetics and developing more effective diagnostic tools.

Furthermore, the compound's unique chemical properties have been exploited in the development of novel materials for use in biotechnology and nanotechnology. For example, researchers at MIT have used Fmoc-Ahx(OMe)-Ahx-OH as a building block for self-assembling nanostructures that can be used in tissue engineering and regenerative medicine. These nanostructures provide a scaffold for cell growth and can be functionalized with various bioactive molecules to promote tissue repair and regeneration.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxybutanoic acid (CAS No. 2171723-36-5) is a versatile and promising compound with a wide range of applications in medicinal chemistry, biochemistry, and biotechnology. Its unique structural features and chemical properties make it an invaluable tool for researchers working on peptide-based therapeutics, targeted drug delivery systems, diagnostic applications, and advanced materials science. As research in these areas continues to advance, it is likely that new and innovative uses for this compound will be discovered, further solidifying its importance in the scientific community.